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Compound of Interest

Compound Name: Daurisoline-d11

Cat. No.: B15137926 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and storage of

Daurisoline-d11 solutions. The following information is based on the available data for

Daurisoline, the non-deuterated analogue of Daurisoline-d11. The physicochemical properties

of deuterated compounds are generally very similar to their non-deuterated counterparts.

Introduction
Daurisoline is a bis-benzylisoquinoline alkaloid isolated from the rhizomes of Menispermum

dauricum.[1][2] It is a potent autophagy blocker with antiarrhythmic effects.[1][2] Recent studies

have highlighted its potential as an anti-cancer agent, demonstrating its ability to inhibit

glycolysis in lung cancer by targeting the AKT-HK2 axis and suppress glioma progression by

inhibiting autophagy through the PI3K/AKT/mTOR pathway.[3] Daurisoline-d11 is a deuterated

form of Daurisoline, intended for use as an internal standard in analytical applications or for

metabolic studies.

Quantitative Data Summary
The following tables summarize the solubility and storage recommendations for Daurisoline.

This data should be considered a strong proxy for Daurisoline-d11.

Table 1: Solubility of Daurisoline
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Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

DMSO up to 100 up to 163.74

Use of fresh,

moisture-free DMSO

is recommended as

absorbed moisture

can reduce solubility.

Sonication or gentle

heating may be

required to achieve

maximum solubility.

DMF 10 16.37 -

Ethanol 2 3.27 -

DMSO:PBS (pH 7.2)

(1:10)
0.09 0.15 -

Data compiled from multiple sources.

Table 2: Recommended Storage Conditions

Form
Storage
Temperature (°C)

Duration Notes

Solid Powder -20 3 years
Store in a desiccated

environment.

Stock Solution in

Solvent
-80 1 year

Aliquot to avoid

repeated freeze-thaw

cycles.

Stock Solution in

Solvent
-20 1 month

Aliquot to avoid

repeated freeze-thaw

cycles.
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Data compiled from multiple sources.

Experimental Protocols
Preparation of Stock Solutions
Objective: To prepare a high-concentration stock solution of Daurisoline-d11 for subsequent

dilution.

Materials:

Daurisoline-d11 (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes

Vortex mixer

Sonicator (optional)

Protocol:

Equilibrate the Daurisoline-d11 vial to room temperature before opening to prevent moisture

condensation.

Weigh the desired amount of Daurisoline-d11 powder in a sterile microcentrifuge tube.

Add the appropriate volume of anhydrous DMSO to achieve the desired concentration (e.g.,

for a 100 mg/mL stock solution, add 1 mL of DMSO to 100 mg of Daurisoline-d11).

Vortex the solution vigorously to dissolve the compound.

If necessary, sonicate the solution or warm it in a water bath to aid dissolution.

Once fully dissolved, aliquot the stock solution into smaller volumes in sterile, light-protected

tubes to minimize freeze-thaw cycles.
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Store the aliquots at -80°C for long-term storage (up to 1 year) or -20°C for short-term

storage (up to 1 month).

Preparation of Aqueous Working Solutions for In Vitro
Assays
Objective: To prepare a diluted, aqueous-based working solution of Daurisoline-d11 for cell-

based assays.

Materials:

Daurisoline-d11 stock solution (in DMSO)

Phosphate-Buffered Saline (PBS), pH 7.2

Cell culture medium

Protocol:

Thaw an aliquot of the Daurisoline-d11 stock solution at room temperature.

For a 1:10 dilution in a DMSO:PBS mixture, add 1 part of the DMSO stock solution to 10

parts of sterile PBS (pH 7.2). Mix gently by inversion.

Further dilute the solution to the final desired concentration using the appropriate cell culture

medium.

It is recommended to prepare fresh working solutions for each experiment and use them

promptly.

Preparation of Formulations for In Vivo Studies
Objective: To prepare a Daurisoline-d11 formulation suitable for administration in animal

models.

Materials:

Daurisoline-d11 stock solution (in DMSO)
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PEG300

Tween-80

Saline (0.9% NaCl) or Corn Oil

Protocol 1: PEG300, Tween-80, and Saline Formulation

Add 10% of the final volume of DMSO stock solution to a sterile tube.

Add 40% of the final volume of PEG300 and mix thoroughly.

Add 5% of the final volume of Tween-80 and mix until the solution is clear.

Add 45% of the final volume of saline and mix to achieve a homogenous solution.

This protocol can achieve a solubility of at least 2.5 mg/mL.

Protocol 2: Corn Oil Formulation

Add 10% of the final volume of DMSO stock solution to a sterile tube.

Add 90% of the final volume of corn oil.

Mix thoroughly until a clear solution is obtained.

This formulation can also achieve a solubility of at least 2.5 mg/mL.

Note: For in vivo experiments, it is crucial to prepare fresh solutions on the day of use.
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Solution Preparation Workflow
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Caption: Workflow for Daurisoline-d11 preparation and storage.
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Daurisoline Signaling Pathway Inhibition
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Caption: Daurisoline inhibits the PI3K/AKT/mTOR signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3. Daurisoline inhibits glycolysis of lung cancer by targeting the AKT-HK2 axis - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols: Daurisoline-d11
Solution Preparation and Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15137926#daurisoline-d11-solution-preparation-and-
storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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